2-[4-(Methylsulfonyl)phenyl]ethylamine

• IUPAC Name: 2-(4-methylsulfonylphenyl)ethanamine
• InChI: InChI=1S/C9H13NO2S/c1-13(11,12)9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key: XFXSJOHJDZJFCP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCN
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• CAS RN: 153402-45-0

Description

2-[4-(Methylsulfonyl)phenyl]ethylamine is an organic compound with the molecular formula C9H13NO2S and a molecular weight of 199.27. It is used for research and development purposes.

Synthesis Analysis

The synthesis of this compound is typically achieved through the reaction of benzylamine with sulfonyl chloride. Another method involves the synthesis of this compound from 3-[4-(Methylsulfonyl)phenyl]propanoic acid.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C9H13NO2S/c1-13(11,12)9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H3. This compound has a predicted density of 1.188±0.06 g/cm3.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, the compound’s synthesis involves reactions with benzylamine and sulfonyl chloride.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.188±0.06 g/cm3 and a predicted boiling point of 377.1±34.0 °C. It is a white to yellow solid at room temperature.

Scientific Research Applications

Conformational Analysis

2-[4-(Methylsulfonyl)phenyl]ethylamine and related compounds have been subject to conformational analysis studies. Research on similar compounds like 1-phenyl-2-methylsulfinyl-(and -sulfonyl-) ethylamine indicated conformational preferences determined by vicinal coupling constants in 1H-nmr spectra, highlighting the role of donor-acceptor interaction between nitrogen and sulfur in these compounds (Brunet et al., 1986).

Synthesis and Antidepressant Activity

A series of derivatives similar to this compound were examined for their potential antidepressant activity. Specifically, 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives were studied for their ability to inhibit neurotransmitter uptake and exhibited potential antidepressant activity in rodent models (Yardley et al., 1990).

Crystal Structure Investigations

The ethylamine side chain of similar compounds has been analyzed for its conformation relative to phenyl rings, contributing to understanding molecular interactions and crystalline structures (Datta et al., 1994).

Biocatalysis in Drug Metabolism

Biocatalytic systems have been applied to produce mammalian metabolites of compounds like 2-propanesulfonamide, N-[(2R)-2-[4′-[2-[methylsulfonyl)amino]ethyl][1,1′-biphenyl]-4-yl]propyl]-, demonstrating the relevance of this compound in drug metabolism studies (Zmijewski et al., 2006).

Antimicrobial and Anti-inflammatory Studies

Compounds structurally similar to this compound have shown promise in antimicrobial and anti-inflammatory studies. These include studies on derivatives for their activity against various bacteria and fungi, as well as their potential as cyclooxygenase inhibitors (Patil et al., 2010; Harrak et al., 2010).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of similar compounds have been a significant area of study, contributing to the understanding of this compound's properties and potential applications in various fields (Guang-gui, 2009; Phanikumar et al., 2021).

Safety and Hazards

This compound is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing its dust, fume, gas, mist, vapors, or spray, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

While specific future directions for 2-[4-(Methylsulfonyl)phenyl]ethylamine are not detailed in the search results, related compounds have been used in the development of bright and stable near-infrared perovskite light emitters. This suggests potential applications in optoelectronics.

Mechanism of Action

Target of Action

It has been used in the synthesis of various compounds with diverse biological activities .

Mode of Action

It has been used as a building block in the synthesis of various compounds, which suggests that it may interact with its targets through chemical reactions to form new compounds .

Biochemical Pathways

It has been used in the synthesis of perovskite light-emitting diodes (leds), suggesting that it may play a role in the photophysical processes involved in light emission .

Pharmacokinetics

It’s known that the compound is a volatile liquid that can dissolve in water and most organic solvents , which could potentially influence its bioavailability.

Result of Action

It has been used in the synthesis of perovskite leds, where it helped to improve crystallinity and photoluminescence efficiency, induce uniform emission, and provide a quenching barrier at the interface between the perovskite and the charge transport layer .

Action Environment

It’s known that the compound should be handled in a well-ventilated environment, stored in a sealed, dry, and cool place, and kept away from fire sources . These precautions suggest that environmental factors such as ventilation, humidity, temperature, and exposure to fire can influence the compound’s stability and efficacy.